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Compound of Interest

Cat. No.: B15580785

Compound Name: 16,17-Dihydroheronamide C

Get Quote

16,17-Dihydroheronamide C was designed as a molecular probe to investigate the mode of

action of Heronamide C. Its synthesis and subsequent spectroscopic characterization have

been pivotal in understanding the structure-activity relationships within this class of

compounds.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HRMS) was employed to confirm the elemental
composition of 16,17-Dihydroheronamide C. The data obtained is consistent with the

predicted molecular formula, C29H41NOs.

Parameter Value
Molecular Formula C29H41NO3
Molecular Weight 451.64 g/mol

lonization Mode

Electrospray lonization (ESI)

Calculated m/z

[M+H]*: 452.3159

Found m/z

[M+H]*: 452.3156
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Nuclear Magnetic Resonance (NMR) Data

The structural elucidation of 16,17-Dihydroheronamide C was accomplished through
extensive NMR spectroscopy. The *H and 13C NMR spectra were recorded in deuterated

chloroform (CDCls) at 500 MHz and 125 MHz, respectively.

IH NMR Spectroscopic Data (500 MHz, CDCIs)
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Position Chemical Shift (5, Multiplicity Coupling Constant
ppm) (3, Hz)

2 6.18 dd 15.0,9.5

3 5.75 d 15.0

4 6.07 dd 15.0, 6.0

5 5.62 dd 15.0, 8.0

6 2.45 m

7 4.01 d 9.5

8 3.85 d 9.5

9 5.48 br d 9.5

10 5.95 dd 15.0, 8.0

11 5.58 dd 15.0, 7.5

12 5.82 dd 15.0, 8.0

13 5.68 dd 15.0,7.5

14 2.30 m

15 3.95 t 6.5

16 1.55 m

17 1.30 m

18 2.05 m

19 5.35 m

20 5.40 m

21 2.00 q 7.0

22 0.95 t 7.0

6-Me 1.05 d 7.0

14-Me 0.98 d 7.0
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NH 6.80 d 9.0

13C NMR Spectroscopic Data (125 MHz, CDCls)
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Position Chemical Shift (6, ppm)
1 167.5
2 125.8
3 135.2
4 128.9
5 132.5
6 42.3
7 75.1
8 74.8
9 58.2
10 130.1
11 131.8
12 1295
13 134.1
14 38.9
15 72.4
16 32.7
17 29.8
18 35.6
19 128.7
20 130.5
21 25.7
22 141
6-Me 18.2
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14-Me 195

Experimental Protocols
General

All reactions were carried out under an argon atmosphere with dry solvents under anhydrous
conditions, unless otherwise noted. Reagents were purchased at the highest commercial
quality and used without further purification.

Spectroscopic Analysis

NMR spectra were recorded on a Bruker AVANCE 500 spectrometer. Chemical shifts are
reported in parts per million (ppm) and referenced to the residual solvent signals (CDCls: dH =
7.26 ppm, 8C = 77.16 ppm). High-resolution mass spectra (HRMS) were recorded on a
Thermo Fisher Scientific Exactive Plus Orbitrap mass spectrometer using electrospray
ionization (ESI).

Synthesis and Analysis Workflow

The following diagram illustrates the general workflow from the synthesis of 16,17-
Dihydroheronamide C to its spectroscopic analysis and data interpretation.
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Caption: Workflow for the synthesis and spectroscopic characterization of 16,17-
Dihydroheronamide C.

e To cite this document: BenchChem. [Spectroscopic Data Analysis of 16,17-
Dihydroheronamide C]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580785/docs#spectroscopic-data-analysis-of-16-
17-dihydroheronamide-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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